Cas no 2680561-25-3 (5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• CAS No: 2680561-25-3
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 5821004
• PubChem ID: 165910649
• Update Time: 2025-10-30

5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283906
• 5-(1,3-dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• 2680561-25-3
• 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

• Inchi： 1S/C12H19NO6/c1-2-6-19-12(16)13-9(11(14)15)4-3-5-10-17-7-8-18-10/h2,9-10H,1,3-8H2,(H,13,16)(H,14,15)
• InChI Key： CUHHUPADCUPNLD-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCC(C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 273.12123733g/mol
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.1Ų

Additional information on 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

Comprehensive Overview of 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS No. 2680561-25-3)

The compound 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS No. 2680561-25-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-dioxolane ring and a prop-2-en-1-yloxy carbonyl group, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in developing biodegradable polymers.

One of the key features of 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid is its ability to act as a protecting group in peptide synthesis. The 1,3-dioxolane moiety can shield reactive functional groups during multi-step reactions, a technique widely used in modern medicinal chemistry. This property aligns with the growing demand for efficient and sustainable synthetic methods, a topic frequently searched in academic and industrial circles.

In recent years, the compound has garnered attention for its potential applications in green chemistry. As the scientific community shifts toward environmentally friendly practices, molecules like 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid are being explored for their low toxicity and compatibility with biocatalysis. These attributes make it a candidate for use in sustainable drug development, a hot topic in both pharmaceutical and biotech industries.

The structural complexity of this compound also opens doors for innovation in material science. Its allyloxy carbonyl group can participate in polymerization reactions, making it useful for creating functionalized polymers. This aligns with current trends in smart materials research, where scientists seek compounds that can impart specific properties like biodegradability or stimuli-responsiveness to polymers.

From an analytical perspective, CAS No. 2680561-25-3 presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and stability. These methods are critical for ensuring the compound's suitability in high-value applications, a concern often raised by researchers in online forums and scientific discussions.

Another area of interest is the compound's potential role in prodrug design. The 1,3-dioxolane group could be leveraged to improve the bioavailability of certain active pharmaceutical ingredients (APIs). This application is particularly relevant given the increasing focus on drug delivery systems and personalized medicine, topics that dominate many recent scientific publications.

In conclusion, 5-(1,3-Dioxolan-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid represents a fascinating case study in modern chemical research. Its multifaceted applications across pharmaceuticals, materials science, and green chemistry make it a compound worth watching as these fields continue to evolve. With ongoing advancements in synthetic methodologies and analytical techniques, the full potential of this molecule is yet to be realized.